Cas no 65423-27-0 (3-Pyridinecarboxamide,2-chloro-N-(3-methylbutyl)-)

• Product Name: 3-Pyridinecarboxamide,2-chloro-N-(3-methylbutyl)-
• CAS No: 65423-27-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 505030
• PubChem ID: 3049969
• Update Time: 2025-04-19

3-Pyridinecarboxamide,2-chloro-N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,2-chloro-N-(3-methylbutyl)-
• 2-chloro-N-(3-methylbutyl)pyridine-3-carboxamide
• Nicotinamide, 2-chloro-N-isopentyl-
• 2-Chlornicotinsaeure-isopentylamid
• 2-chloro-N-(3-methyl-butyl)-nicotinamide
• 2-Chloronicotinicacid isoamylamide
• 2-Chloro-N-isopentylnicotinamide
• 2-chloropyridine-3-carboxylic acid (3-methylbutyl)amide
• AC1MIOP0
• AG-G-46278
• BRN 0395791
• CTK5C2696
• LS-96393
• DTXSID20215730
• AKOS000159549
• 65423-27-0

• Inchi： 1S/C11H15ClN2O/c1-8(2)5-7-14-11(15)9-4-3-6-13-10(9)12/h3-4,6,8H,5,7H2,1-2H3,(H,14,15)
• InChI Key： SMTZDDFPUUIXJP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCCC(C)C)=O

Computed Properties

• Exact Mass: 226.08745
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99